2-(1-Chloro-2,2,2-trifluoroethyl)-5,6-dinitro-2-(trifluoromethyl)-1,3-benzodioxole

• IUPAC Name: 2-(1-chloro-2,2,2-trifluoroethyl)-5,6-dinitro-2-(trifluoromethyl)-1,3-benzodioxole
• InChI: InChI=1S/C10H3ClF6N2O6/c11-7(9(12,13)14)8(10(15,16)17)24-5-1-3(18(20)21)4(19(22)23)2-6(5)25-8/h1-2,7H
• InChI Key: ASYOAQHLIXIVMN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC2=C1OC(O2)(C(C(F)(F)F)Cl)C(F)(F)F)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C10H3ClF6N2O6
• Molecular Weight: 396.58 g/mol
• CAS No.: 155734-44-4

Description

2-(1-Chloro-2,2,2-trifluoroethyl)-5,6-dinitro-2-(trifluoromethyl)-1,3-benzodioxole is a useful research compound. Its molecular formula is C10H3ClF6N2O6 and its molecular weight is 396.58 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 395.9583825 g/mol and the complexity rating of the compound is 530. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

352 g of 5-nitro-2-(1-chloro-2,2,2-trifluoroethyl)-2-trifluoromethyl-1,3-benzodioxole from Example 28 were taken and a mixture of 250 ml of 100% by weight nitric acid and 350 ml of concentrated sulphuric acid was added. The reaction mixture was stirred for 2 hours at 60° C. After cooling, it was poured into ice-water and extracted with methylene chloride. After washing with sodium hydrogencarbonate solution and drying, the extract was concentrated on a rotary evaporator. The yield was 392 g (91% of theory) and the melting point was 125° C. The NMR spectra showed the following characteristic absorptions: 19F NMR: -68.5 and -81.0 ppm. 1H NMR: 4.86 ppm.

Synthesis routes and methods II

Procedure details

352 g of 5-nitro-2-(1-chloro-2,2,2-trifluoroethyl)-2-trifluoromethyl-1,3-benzodioxole from Example 28 were initially introduced into the reaction vessel and a mixture of 250 ml of 100% strength by weight nitric acid and 350 ml of concentrated sulphuric acid was added. The mixture was stirred at 60° C. for 2 hours. After cooling, it was poured onto ice-water and extracted with methylene chloride. After washing with sodium bicarbonate solution and drying, the extract was evaporated on a rotary evaporator. The yield was 392 g (91% of theory), and the melting point was 125° C. The NMR spectra showed the following characteristic absorptions: 19F-NMR: -68.5 and -81.0 ppm. 1H-NMR: 4.86 ppm.

Synthesis routes and methods III

Procedure details

A mixture of 250 ml of 100% strength by weight nitric acid and 350 ml of concentrated sulphuric acid was added to an initial charge of 352 g of 5-nitro-2-(1-chloro-2,2,2-trifluoroethyl)-2-trifluoromethyl-1,3-benzodioxole from Example 16a. The mixture was stirred for 2 hours at 60° C. It was cooled, poured into ice-water and extracted with methylene chloride. After washing the mixture with sodium hydrogen carbonate solution and drying it was concentrated on a rotary evaporator. The yield was 392 g (91% of theory), the melting point was 125° C. The NMR spectra showed the following characteristic absorptions: 19F-NMR: -68.5 and -81.0 ppm; 1H-NMR: 4.86 ppm.